Cas no 1009376-78-6 (Methyl cis-2-Methylpiperidine-5-carboxylate)

• Product Name: Methyl cis-2-Methylpiperidine-5-carboxylate
• CAS No: 1009376-78-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD28166493
• CID: 3164840
• PubChem ID: 59277634
• Update Time: 2025-05-26

Methyl cis-2-Methylpiperidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (3R,6S)-rel-6-methyl-3-piperidinecarboxylate
• cis-6-Methyl-piperidine-3-carboxylic acid methyl ester
• P19193
• EN300-6286035
• P17412
• MFCD22665872
• 3-Piperidinecarboxylic acid, 6-methyl-, methyl ester, (3R,6S)-
• AKOS025291179
• P14642
• 1009376-81-1
• AJUGGHOVBBTHCD-NKWVEPMBSA-N
• rac-methyl (3R,6S)-6-methylpiperidine-3-carboxylate
• Methyl (3R,6S)-6-methyl-3-piperidinecarboxylate
• CS-0058695
• methyl (3R,6S)-6-methylpiperidine-3-carboxylate
• SCHEMBL1317126
• 1009376-78-6
• (3R,6S)-rel-Methyl 6-methylpiperidine-3-carboxylate
• AS-52253
• (3R,6S)-3-PIPERIDINECARBOXYLIC ACID, 6-METHYL-, METHYL ESTER
• methyl cis-2-methylpiperidine-5-carboxylate
• (3R,6S)-Methyl 6-methylpiperidine-3-carboxylate
• MFCD28166493
• (3r,?6s)?-3-?piperidinecarboxylic acid, 6-?methyl-?, methyl ester
• rel-(Methyl (3R,6S)-6-methylpiperidine-3-carboxylate)
• Methyl cis-2-Methylpiperidine-5-carboxylate

• MDL： MFCD28166493
• Inchi： 1S/C8H15NO2/c1-6-3-4-7(5-9-6)8(10)11-2/h6-7,9H,3-5H2,1-2H3/t6-,7+/m0/s1
• InChI Key： AJUGGHOVBBTHCD-NKWVEPMBSA-N
• SMILES： O(C)C([C@H]1CN[C@@H](C)CC1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl cis-2-Methylpiperidine-5-carboxylate

Methyl cis-2-Methylpiperidine-5-carboxylate: A Comprehensive Overview

The compound Methyl cis-2-Methylpiperidine-5-carboxylate (CAS No. 1009376-78-6) is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and materials science. In this article, we will delve into its chemical structure, synthesis, properties, and recent advancements in its utilization across various scientific domains.

Methyl cis-2-Methylpiperidine-5-carboxylate belongs to the class of piperidines, which are six-membered cyclic amines. The "cis" designation refers to the stereochemistry of the substituents on the piperidine ring. Specifically, the methyl group at position 2 and the carboxylate ester group at position 5 are on the same side of the ring, giving rise to its cis configuration. This stereochemistry plays a crucial role in determining the compound's physical and chemical properties, as well as its reactivity in various reactions.

Recent studies have highlighted the importance of Methyl cis-2-Methylpiperidine-5-carboxylate in asymmetric synthesis. Researchers have employed this compound as a chiral building block to construct bioactive molecules with high enantioselectivity. For instance, a 2023 study published in *Organic Letters* demonstrated its utility in synthesizing complex alkaloids with intricate stereochemistry. The ability to control stereochemistry during synthesis is paramount in drug development, where minor structural differences can significantly impact biological activity.

In addition to its role in organic synthesis, Methyl cis-2-Methylpiperidine-5-carboxylate has shown promise in polymer chemistry. Its carboxylate group can undergo polymerization under specific conditions, leading to the formation of novel polymeric materials with tailored properties. A 2023 article in *Macromolecules* explored its use as a monomer for synthesizing biodegradable polymers, which could find applications in sustainable packaging and biomedical devices.

The synthesis of Methyl cis-2-Methylpiperidine-5-carboxylate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of piperidine derivatives followed by esterification to introduce the methyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From a pharmacological perspective, Methyl cis-2-Methylpiperidine-5-carboxylate has been investigated for its potential as a drug delivery agent. Its amphiphilic nature allows it to form self-assembled structures, such as micelles or nanoparticles, which can encapsulate hydrophobic drugs. A 2023 study published in *Journal of Controlled Release* demonstrated its effectiveness in enhancing the solubility and bioavailability of poorly soluble anticancer agents.

Moreover, Methyl cis-2-Methylpiperidine-5-carboxylate exhibits interesting electronic properties that make it a candidate for use in organic electronics. Its conjugated system enables efficient charge transport, which is desirable for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Ongoing research is focused on optimizing its electronic characteristics through functionalization with electron-donating or withdrawing groups.

In conclusion, Methyl cis-2-Methylpiperidine-5-carboxylate (CAS No. 1009376-78-6) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and stereochemistry make it an invaluable tool in organic synthesis, polymer chemistry, pharmacology, and materials science. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing technological and therapeutic innovations.